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Compound of Interest

Compound Name: (2-Benzylphenyl)boronic acid

Cat. No.: B591536

Chemical Identification and Physical Properties

(2-Benzylphenyl)boronic acid is a white to off-white solid organic compound.[1][2] It is
important to handle this chemical with an understanding of its physical and chemical
characteristics to ensure safe laboratory practices.

Property Value Reference
Molecular Formula C13H13BO2 [1112][3]
Molecular Weight 212.05 g/mol [2][3]
Appearance White to off-white solid [1][2]
Melting Point 122-123 °C [1]

Boiling Point 396.9 + 45.0 °C (Predicted) [2]

Density 1.15 + 0.1 g/cm? (Predicted) [2]

pKa 8.56 + 0.58 (Predicted) [2]

2-8°C under inert gas
Storage Temperature ) [2]
(Nitrogen or Argon)

Hazard Identification and Classification
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(2-Benzylphenyl)boronic acid is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are related to irritation of the skin, eyes, and respiratory system.[3]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2A o
irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
Irritation
System)

GHS Pictogram:

laalt text

Signal Word: Warning[3]

Experimental Protocols for Hazard Classification

While specific toxicological studies for (2-Benzylphenyl)boronic acid are not publicly
available, the GHS classifications are based on standardized experimental protocols, such as
those established by the Organisation for Economic Co-operation and Development (OECD).
These guidelines provide the framework for assessing the hazardous properties of chemical
substances.

Skin Irritation Testing (OECD Test Guideline 439)

The determination of skin irritation potential is conducted using an in vitro Reconstructed
Human Epidermis (RhE) model.[4][5] This method is a validated alternative to traditional animal
testing.[4]

Methodology:
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» Tissue Preparation: Commercially available RhE tissue models are cultured to form a
stratified, differentiated epidermis.

» Test Substance Application: A small amount of the test substance, (2-Benzylphenyl)boronic
acid, is applied directly to the surface of the RhE tissue.

o Exposure and Incubation: The tissue is exposed to the chemical for a defined period,
typically 60 minutes.[5]

 Viability Assessment: After exposure, the tissue is rinsed and incubated for a recovery
period. Cell viability is then measured using a colorimetric assay, such as the MTT assay,
which quantifies the metabolic activity of the cells.[5]

» Classification: The substance is classified as a skin irritant (Category 2) if the tissue viability
is reduced to < 50% of the negative control.[5]

Eye Irritation Testing (OECD Test Guideline 405)

The potential for a substance to cause serious eye damage or irritation is assessed through a
tiered testing strategy that prioritizes in vitro and ex vivo methods before considering in vivo
testing.

Methodology:

o Weight-of-the-Evidence Analysis: Existing data on the substance and structurally related
compounds are reviewed.

« In Vitro Testing: Validated in vitro methods, such as the Reconstructed Human Cornea-like
Epithelium (RhCE) test (OECD TG 492), are used to predict eye irritation potential.

 In Vivo Testing (if necessary): If in vitro results are inconclusive, a sequential in vivo test
using a single animal (typically a rabbit) may be performed. A small amount of the test
substance is applied to the conjunctival sac of one eye. The eye is then observed for up to
21 days for signs of irritation, including redness, swelling, and corneal opacity. The severity
and reversibility of the effects determine the classification.
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Respiratory Irritation Testing (Specific Target Organ
Toxicity - Single Exposure)

Guidance for assessing respiratory tract irritation is provided in documents such as OECD
Guidance Document 39. The classification is typically based on a combination of evidence.

Methodology:
o Animal Studies: Rodents are exposed to the substance via inhalation for a defined period.

» Clinical Observations: Animals are observed for clinical signs of respiratory irritation, such as
changes in breathing patterns.

» Histopathology: At the end of the study, the respiratory tract tissues are examined
microscopically for evidence of inflammation and damage.

» Classification: The presence of reversible signs of respiratory irritation at non-toxic
concentrations leads to a Category 3 classification.

Safe Handling and Storage

Adherence to proper handling and storage procedures is crucial to minimize the risk of
exposure to (2-Benzylphenyl)boronic acid.
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Aspect Recommendation

Use only in a well-ventilated area, preferably in

Ventilation .
a chemical fume hood.[3]
Wear protective gloves, clothing, and eye/face
Personal Protective Equipment (PPE) protection (safety glasses with side-shields or
goggles).[3]
] Wash hands thoroughly after handling. Do not
Hygiene ] i
eat, drink, or smoke in the work area.[3]
Store in a tightly closed container in a cool, dry,
Storage and well-ventilated area.[3] Store under an inert
atmosphere (e.g., nitrogen or argon).[2]
Incompatible Materials Strong oxidizing agents.[3]

First Aid and Emergency Procedures

In the event of exposure to (2-Benzylphenyl)boronic acid, immediate and appropriate first aid

measures should be taken.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Hazard Identification and Response Workflow

© 2025 BenchChem. All rights reserved.

6/10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Identification

\4

H319: Eye Irritation
H335: Respiratory Irritation

»-(_ Signal Word: Warning
GZ—Benzylphenyl)horonic aciHReview Safety Data Sheet)—» GHS07: Exclamation Mark
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Exposure Response

H315: Skin Irritation “‘

Safe Handling
Prevents

Flush with water for 15 min.
Seek immediate medical attention.

Eye Contact

Exposure Event

Flush with water for 15 min.
Remove contaminated clothing.
Seek medical attention.

Skin Contact

Move to fresh air.
Seek medical attention.

Inhalation

Click to download full resolution via product page

Caption: Hazard ldentification and Emergency Response Workflow for (2-
Benzylphenyl)boronic acid.

Stability and Reactivity

(2-Benzylphenyl)boronic acid is stable under recommended storage conditions.[3] However,
certain conditions and materials should be avoided to prevent hazardous reactions.
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Parameter Information

Reactivity No specific reactivity data available.

] B Stable under recommended temperatures and
Chemical Stability ]
pressures.

Conditions to Avoid Dust generation.[3]
Incompatible Materials Strong oxidizing agents.[3]
Hazardous Decomposition Products Carbon oxides, Boron oxides.[3]

Toxicological Information

Detailed toxicological studies on (2-Benzylphenyl)boronic acid are not readily available in the
public domain. The hazard classifications are based on the expected properties of this class of
compounds and available data for structurally similar substances.

Acute Toxicity: Not available.[3]

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[3]

Symptoms Related to Exposure:

o Skin contact: May result in inflammation, itching, scaling, reddening, or blistering.[3]
e Eye contact: May cause redness, pain, and serious eye damage.[3]

 Inhalation: May cause irritation of the lungs and respiratory system.[3]

Disposal Considerations

Waste materials should be disposed of in accordance with local, state, and federal regulations.
It is the responsibility of the waste generator to determine the proper waste classification and
disposal methods.[3]

This technical guide is intended to provide essential safety information for the handling of (2-
Benzylphenyl)boronic acid. It is not a substitute for a comprehensive risk assessment that
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should be conducted by qualified professionals before initiating any work with this chemical.
Always refer to the most current Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety data sheet for (2-Benzylphenyl)boronic acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591536#safety-data-sheet-for-2-benzylphenyl-
boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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